![molecular formula C26H32N2O4 B13381563 2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione](/img/structure/B13381563.png)
2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione
Description
2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione is a complex organic compound known for its unique chemical structure and properties. This compound is often utilized in various scientific research fields due to its stability and reactivity under specific conditions.
Properties
Molecular Formula |
C26H32N2O4 |
|---|---|
Molecular Weight |
436.5 g/mol |
IUPAC Name |
3-hydroxy-2-[N-[4-[1-(2-hydroxy-4,4-dimethyl-6-oxocyclohexen-1-yl)ethylideneamino]phenyl]-C-methylcarbonimidoyl]-5,5-dimethylcyclohex-2-en-1-one |
InChI |
InChI=1S/C26H32N2O4/c1-15(23-19(29)11-25(3,4)12-20(23)30)27-17-7-9-18(10-8-17)28-16(2)24-21(31)13-26(5,6)14-22(24)32/h7-10,29,31H,11-14H2,1-6H3 |
InChI Key |
PMJWOUVSQRSFFI-UHFFFAOYSA-N |
Canonical SMILES |
CC(=NC1=CC=C(C=C1)N=C(C)C2=C(CC(CC2=O)(C)C)O)C3=C(CC(CC3=O)(C)C)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione typically involves the acylation of dimedone with acetic anhydride in the presence of a base such as triethylamine and a catalytic quantity of 4-dimethylaminopyridine (DMAP). The reaction is carried out under an argon atmosphere for 48 hours .
Industrial Production Methods
In industrial settings, the production of this compound may involve similar synthetic routes but on a larger scale, with optimized conditions to ensure higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: It can also undergo reduction reactions, often using reducing agents like sodium borohydride.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound.
Scientific Research Applications
2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Employed in the study of enzyme interactions and as a probe in biochemical assays.
Medicine: Investigated for its potential therapeutic properties and as a component in drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism by which 2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione exerts its effects involves its interaction with molecular targets and pathways. The compound’s structure allows it to bind to specific enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the context of its use and the specific biological system being studied.
Comparison with Similar Compounds
Similar Compounds
- N-1-(4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (N-Dde) Lipoamino Acids
- N-FMOC-N’- [1- (4,4-Dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl]-L-lysine
Uniqueness
What sets 2-[1-(4-{[1-(4,4-Dimethyl-2,6-dioxocyclohexylidene)ethyl]amino}anilino)ethylidene]-5,5-dimethyl-1,3-cyclohexanedione apart from similar compounds is its specific structure, which imparts unique reactivity and stability. This makes it particularly valuable in applications requiring precise control over chemical reactions and interactions.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
